Cas no 94728-76-4 ((2Z,4E)-5-fluorohexa-2,4-dienedioic acid)

• Product Name: (2Z,4E)-5-fluorohexa-2,4-dienedioic acid
• CAS No: 94728-76-4
• Molecular Formula: C₆H₅O₄F
• Molecular Weight: 160.0999
• MDL: MFCD20643395
• CID: 735215
• PubChem ID: 9543400

(2Z,4E)-5-fluorohexa-2,4-dienedioic acid Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, 2-fluoro-, (E,Z)-
• (2Z,4E)-5-fluorohexa-2,4-dienedioic acid
• 2-Fluoro-cis,cis-muconate
• (2E,4Z)-2-fluorohexa-2,4-dienedioic acid
• Q27149560
• 94728-76-4
• CHEBI:80517
• EN300-27100435

• MDL： MFCD20643395
• InChIKey： PTYIDKBTGREHJW-HSFFGMMNSA-N
• Inchi： InChI=1S/C6H5FO4/c7-4(6(10)11)2-1-3-5(8)9/h1-3H,(H,8,9)(H,10,11)/b3-1-,4-2+
• SMILES： C(=CC(=O)O)C=C(C(=O)O)F

Computed Properties

• Exact Mass: 160.01718680g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 160.01718680g/mol
• Heavy Atom Count: 11
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids